1-(pyrimidin-2-yl)-octahydro-1H-indole-2-carboxylic acid hydrochloride
Overview
Description
Pyrimidin-2-yl compounds are a class of organic compounds that contain a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms . They are widely used in medicinal chemistry due to their diverse biological activities .
Molecular Structure Analysis
The molecular structure of pyrimidin-2-yl compounds is characterized by a pyrimidine ring. This ring structure is planar, and the presence of nitrogen atoms can contribute to the compound’s reactivity .Chemical Reactions Analysis
Pyrimidin-2-yl compounds can undergo a variety of chemical reactions, including nucleophilic substitutions and electrophilic aromatic substitutions . The specific reactions and their mechanisms can depend on the other functional groups present in the molecule.Physical And Chemical Properties Analysis
The physical and chemical properties of pyrimidin-2-yl compounds can vary greatly depending on their specific structure. For example, 1-(pyrimidin-2-yl)pyrrolidine-3-carboxylic acid hydrochloride has a molecular weight of 229.67 .Scientific Research Applications
Anti-Fibrosis Activity
This compound has shown promise in the field of anti-fibrosis. Pyrimidine derivatives, including this compound, have been synthesized and evaluated for their ability to inhibit fibrotic processes. They have been found to present better anti-fibrotic activities than some existing drugs, suggesting potential as novel anti-fibrotic medications .
Antimicrobial Applications
Pyrimidine moieties are known to exhibit a wide range of pharmacological activities, including antimicrobial properties. The structure of this compound, which includes a pyrimidine ring, may lend itself to applications in combating microbial infections .
Antiviral Properties
Similarly, compounds with pyrimidine structures have been reported to possess antiviral activities. This makes “1-(pyrimidin-2-yl)-octahydro-1H-indole-2-carboxylic acid hydrochloride” a candidate for research into treatments for viral infections .
Antitumor Potential
The pyrimidine core is often associated with antitumor properties. Research into derivatives of pyrimidine, such as the compound , could lead to the development of new antitumor agents .
Pharmacological Diversity in Medicinal Chemistry
The pyrimidine moiety is considered a privileged structure in medicinal chemistry due to its structural diversity and potential for a wide range of biological activities. This compound could be a key player in the synthesis of heterocyclic compounds with various pharmacological effects .
Anti-Inflammatory and Analgesic Effects
Pyrimidine derivatives are also known for their anti-inflammatory and analgesic activities. This compound could be explored for its effectiveness in reducing inflammation and pain .
Cardiovascular Applications
Given the broad biological activities of pyrimidine derivatives, there is potential for “1-(pyrimidin-2-yl)-octahydro-1H-indole-2-carboxylic acid hydrochloride” to be used in cardiovascular treatments, possibly as antihypertensive agents .
Neuroprotection and Ocular Applications
The compound may have applications in neuroprotection, particularly in protecting retinal ganglion cells, and in inducing vascular relaxation in the ocular ciliary artery, which could be beneficial in treating various eye conditions .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-pyrimidin-2-yl-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O2.ClH/c17-12(18)11-8-9-4-1-2-5-10(9)16(11)13-14-6-3-7-15-13;/h3,6-7,9-11H,1-2,4-5,8H2,(H,17,18);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYFOYOFWAKTBTE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2C(C1)CC(N2C3=NC=CC=N3)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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